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Compound of Interest

Compound Name: Antibacterial agent 219

Cat. No.: B3025949 Get Quote

For Immediate Release

A comprehensive technical guide on Antibacterial Agent 219, a compound demonstrating

notable activity against a range of bacteria, is detailed below for researchers, scientists, and

drug development professionals. This document outlines the available data on its chemical

identity, biological activity, and proposed mechanism of action.

Chemical Structure and Identity
Antibacterial Agent 219, also identified as Compound 2/75c, is cataloged by the supplier

MedChemExpress under the number HY-141648. Despite extensive investigation, the definitive

chemical structure of Antibacterial Agent 219 (Compound 2/75c) has not been publicly

disclosed in scientific literature or patent databases. The compound is currently identifiable

primarily by its catalog number and internal designations. Further inquiries to the supplier are

recommended to obtain the precise structural information.

Biological Activity and Mechanism of Action
Antibacterial Agent 219 has been reported to exhibit its antibacterial effects by targeting and

inhibiting bacterial cell wall biosynthesis.[1][2] This mechanism is a well-established target for

many clinically successful antibiotics.
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The compound has demonstrated inhibitory activity against several Gram-positive bacteria,

including clinically significant methicillin-resistant Staphylococcus aureus (MRSA) strains. The

reported Minimum Inhibitory Concentration (MIC) values are summarized in the table below.

Bacterial Strain Reported MIC Values (µg/mL)

Methicillin-resistant Staphylococcus aureus

(MRSA)
0.5 - 32[1][2]

Enterococcus faecium 2[1][2]

Staphylococcus aureus 2[1][2]

Table 1: Minimum Inhibitory Concentrations (MIC) of Antibacterial Agent 219 against various

bacterial strains.

Experimental Protocols
Detailed experimental protocols for the synthesis of Antibacterial Agent 219 and the specific

assays used to determine the reported MIC values are not currently available in the public

domain. Researchers interested in replicating or expanding upon the reported findings should

consult the supplier for technical data sheets or relevant publications that may not be broadly

indexed.

Signaling Pathways and Experimental Workflows
Due to the limited public information regarding the specific molecular interactions and broader

cellular effects of Antibacterial Agent 219, no established signaling pathways or detailed

experimental workflows can be visualized at this time. The generalized mechanism of cell wall

biosynthesis inhibition is a complex, multi-step process. A conceptual workflow for screening

compounds that inhibit this pathway is presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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